7-alpha-Thiomethyl Spironolactone
7-alpha-Thiomethyl Spironolactone
A metabolite of Spironolactone.
Brand Name:
Vulcanchem
CAS No.:
38753-77-4
VCID:
VC0196296
InChI:
InChI=1S/C23H32O3S/c1-21-8-4-15(24)12-14(21)13-18(27-3)20-16(21)5-9-22(2)17(20)6-10-23(22)11-7-19(25)26-23/h12,16-18,20H,4-11,13H2,1-3H3/t16-,17-,18+,20+,21-,22-,23+/m0/s1
SMILES:
CC12CCC(=O)C=C1CC(C3C2CCC4(C3CCC45CCC(=O)O5)C)SC
Molecular Formula:
C23H32O3S
Molecular Weight:
388.6 g/mol
7-alpha-Thiomethyl Spironolactone
CAS No.: 38753-77-4
Impurities
VCID: VC0196296
Molecular Formula: C23H32O3S
Molecular Weight: 388.6 g/mol
Purity: > 95%
CAS No. | 38753-77-4 |
---|---|
Product Name | 7-alpha-Thiomethyl Spironolactone |
Molecular Formula | C23H32O3S |
Molecular Weight | 388.6 g/mol |
IUPAC Name | (7R,8R,9S,10R,13S,14S,17R)-10,13-dimethyl-7-methylsulfanylspiro[2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-17,5'-oxolane]-2',3-dione |
Standard InChI | InChI=1S/C23H32O3S/c1-21-8-4-15(24)12-14(21)13-18(27-3)20-16(21)5-9-22(2)17(20)6-10-23(22)11-7-19(25)26-23/h12,16-18,20H,4-11,13H2,1-3H3/t16-,17-,18+,20+,21-,22-,23+/m0/s1 |
Standard InChIKey | FWRDLPQBEOKIRE-RJKHXGPOSA-N |
Isomeric SMILES | C[C@]12CCC(=O)C=C1C[C@H]([C@@H]3[C@@H]2CC[C@]4([C@H]3CC[C@@]45CCC(=O)O5)C)SC |
SMILES | CC12CCC(=O)C=C1CC(C3C2CCC4(C3CCC45CCC(=O)O5)C)SC |
Canonical SMILES | CC12CCC(=O)C=C1CC(C3C2CCC4(C3CCC45CCC(=O)O5)C)SC |
Appearance | White to Pale Yellow Solid |
Melting Point | 190 - 195°C |
Description | A metabolite of Spironolactone. |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | 7 alpha-thiomethylspirolactone 7 alpha-thiomethylspironolactone 7-thiomethylspirolactone 7alpha-thiomethyl-SL |
PubChem Compound | 162325 |
Last Modified | Nov 11 2021 |
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